Cas no 98336-89-1 (Alanine, N-(3,4-dihydro-2H-pyrrol-5-yl)- (6CI))

• Product Name: Alanine, N-(3,4-dihydro-2H-pyrrol-5-yl)- (6CI)
• CAS No: 98336-89-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 1002490
• PubChem ID: 95912028
• Update Time: 2025-04-20

Alanine, N-(3,4-dihydro-2H-pyrrol-5-yl)- (6CI) Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(3,4-dihydro-2H-pyrrol-5-yl)- (6CI)
• (S)-2-((3,4-Dihydro-2H-pyrrol-5-yl)amino)propanoic acid
• 98336-89-1
• (S)-2-((3,4-Dihydro-2H-pyrrol-5-yl)amino)propanoicacid

• Inchi： 1S/C7H12N2O2/c1-5(7(10)11)9-6-3-2-4-8-6/h5H,2-4H2,1H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： PWNNWRMEFBRGOE-YFKPBYRVSA-N
• SMILES： OC([C@H](C)NC1CCCN=1)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7Ų